Cas no 112811-43-5 (1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid)

1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid structure
112811-43-5 structure
Product Name:1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
CAS No:112811-43-5
MF:C10H9N3O4
MW:235.196161985397
CID:2609580
PubChem ID:13799148
Update Time:2025-04-21

1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
    • 1,3-Dimethyl-1H-pyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
    • DTXSID60549824
    • 112811-43-5
    • Inchi: 1S/C10H9N3O4/c1-4-5-3-6(9(14)15)7(10(16)17)11-8(5)13(2)12-4/h3H,1-2H3,(H,14,15)(H,16,17)
    • InChI Key: UASNRCYZLDMCNO-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C(=O)O)N=C2C(=C1)C(C)=NN2C)=O

Computed Properties

  • Exact Mass: 235.05930578Da
  • Monoisotopic Mass: 235.05930578Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 105Ų

1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid Related Literature

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